Cas no 1807912-27-1 (2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid, trans)

• Product Name: 2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid, trans
• CAS No: 1807912-27-1
• CID: 4618847
• PubChem ID: 75525016
• Update Time: 2025-07-02

2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid, trans Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid, trans

Additional information on 2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid, trans

Comprehensive Overview of 2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid, trans (CAS No. 1807912-27-1)

The compound 2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid, trans (CAS No. 1807912-27-1) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its distinct combination of a pyrazole ring and a tetrahydrofuran (oxolane) moiety makes it a versatile intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets such as enzymes and receptors.

One of the key reasons for the growing interest in 2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid, trans is its relevance to current trends in small-molecule therapeutics. With the rise of precision medicine and targeted drug delivery, compounds like this are being explored for their ability to interact with specific biological pathways. For instance, the pyrazole ring is known for its role in inhibiting kinases, which are critical in cancer and inflammatory diseases. Meanwhile, the oxolane group contributes to improved solubility and bioavailability, addressing common challenges in drug development.

In addition to its pharmaceutical potential, 2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid, trans is also a subject of interest in green chemistry and sustainable synthesis. As the industry shifts toward environmentally friendly practices, researchers are investigating efficient and low-waste methods to produce this compound. Questions like "How to synthesize 2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid with minimal byproducts?" or "What are the optimal conditions for its large-scale production?" are frequently searched in academic and industrial circles.

The stereochemistry of this compound, indicated by the "trans" configuration, further adds to its complexity and utility. Stereoselective synthesis is a hot topic in organic chemistry, and the ability to control the spatial arrangement of substituents in molecules like 2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid is crucial for achieving desired biological activity. This aspect is particularly relevant to researchers working on chiral drugs, where enantiomeric purity can significantly impact efficacy and safety.

Another area where CAS No. 1807912-27-1 is making waves is in computational chemistry and AI-driven drug design. With advancements in machine learning, scientists are using predictive models to explore the compound's interactions with proteins and other biomolecules. Searches such as "Molecular docking studies of 2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid" reflect the integration of technology in modern research. This approach not only accelerates discovery but also reduces the need for extensive lab experimentation.

From a commercial perspective, the demand for high-purity 2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid, trans is on the rise, driven by its applications in contract research organizations (CROs) and custom synthesis services. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic institutions and pharmaceutical companies. Keywords like "Buy CAS 1807912-27-1" or "Supplier of trans-2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid" are commonly searched, highlighting its market relevance.

In summary, 2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid, trans (CAS No. 1807912-27-1) represents a fascinating intersection of chemistry, biology, and technology. Its structural features, combined with its potential in drug discovery and sustainable synthesis, make it a compound worth watching in the coming years. As research continues to uncover new applications and synthetic routes, this molecule is poised to play a pivotal role in advancing both science and industry.